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Compound of Interest

Compound Name: 1,5-Naphthalenediamine

Cat. No.: B122787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data currently

available for 1,5-Naphthalenediamine (CAS No. 2243-62-1). The information is compiled from

various safety data sheets, toxicological databases, and scientific literature to support

researchers, scientists, and drug development professionals in the safe handling and risk

assessment of this compound.

Chemical and Physical Properties
1,5-Naphthalenediamine is a bicyclic aromatic amine. It appears as colorless to pale purple

crystals or a lavender powder.[1] This compound is sensitive to prolonged exposure to air and

darkens upon oxidation.[2] It is soluble in alcohol, ether, and chloroform but has low solubility in

water.[1][3]

Table 1: Physical and Chemical Properties of 1,5-Naphthalenediamine
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Property Value Reference(s)

Molecular Formula C₁₀H₁₀N₂ [1]

Molecular Weight 158.20 g/mol [1]

Melting Point 185-187 °C [2]

Boiling Point Sublimes [3]

Flash Point 226 °C [2]

Autoignition Temperature 580 °C [3]

Density 1.4 g/cm³ [3]

Water Solubility 0.004 g/100ml at 20°C [3]

Log P (Octanol/Water Partition

Coefficient)
1.48 [3]

Toxicological Data
The toxicological profile of 1,5-Naphthalenediamine indicates that it is harmful if swallowed

and is suspected of causing cancer.[4][5] Repeated or prolonged contact may lead to skin

sensitization.[3]

Table 2: Acute Toxicity Data for 1,5-Naphthalenediamine

Endpoint Species Route Value Reference(s)

LD50 Rat Oral 634 mg/kg bw [1]

LD50 Rat Dermal > 2000 mg/kg [4]

LC50 Rat Inhalation
>= 5.27 mg/L (4

h)
[4]

Hazard Identification and Classification
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1,5-Naphthalenediamine is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Table 3: GHS Hazard Classification for 1,5-Naphthalenediamine

Hazard Class Hazard Category Hazard Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[5]

Carcinogenicity 2
H351: Suspected of

causing cancer
[2][5]

Skin Sensitization 1
H317: May cause an

allergic skin reaction
-

Hazardous to the

aquatic environment,

acute hazard

1
H400: Very toxic to

aquatic life
-

Hazardous to the

aquatic environment,

long-term hazard

1

H410: Very toxic to

aquatic life with long

lasting effects

[2]

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints of 1,5-Naphthalenediamine are

not always available in the public domain. However, standardized guidelines, such as those

from the Organisation for Economic Co-operation and Development (OECD), are typically

followed.

Acute Oral Toxicity (LD50)
The acute oral toxicity of 1,5-Naphthalenediamine, which determined an LD50 of 634 mg/kg in

rats, would have likely followed a protocol similar to OECD Test Guideline 425 (Acute Oral

Toxicity: Up-and-Down Procedure).[1]

Principle: A sequential dosing method where the outcome of the previously dosed animal

determines the dose for the next. The test proceeds until a stopping criterion is met.
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Test Animals: Typically, a small number of female rats are used.

Procedure:

Animals are fasted prior to dosing.

A single animal is dosed with the test substance at a starting dose level.

The animal is observed for signs of toxicity and mortality over a period of up to 14 days.

If the animal survives, the dose for the next animal is increased. If it dies, the dose is

decreased.

The LD50 is calculated using the likelihood of the observed outcomes.

Skin Sensitization
The assessment of skin sensitization potential is increasingly moving towards non-animal

testing strategies based on the Adverse Outcome Pathway (AOP).[6] This involves a series of

in chemico and in vitro tests targeting key events in the sensitization process.

Key Event 1: Covalent Binding to Skin Proteins (Direct Peptide Reactivity Assay - DPRA;

OECD TG 442C): This assay assesses the depletion of synthetic peptides containing

cysteine and lysine following incubation with the test chemical.[7][8]

Key Event 2: Keratinocyte Activation (KeratinoSens™ Assay; OECD TG 442D): This assay

uses a human keratinocyte cell line to measure the activation of the Keap1-Nrf2-ARE

antioxidant response element pathway, a key event in keratinocyte activation by sensitizers.

[9][10]

Key Event 3: Dendritic Cell Activation (human Cell Line Activation Test - h-CLAT; OECD TG

442E): This test method measures the expression of cell surface markers (CD54 and CD86)

on a human monocytic leukemia cell line (THP-1) as indicators of dendritic cell activation.[7]

[9]

A weight of evidence approach, often termed a "2 out of 3" strategy, is used to classify a

substance as a skin sensitizer based on the outcomes of these assays.[9]
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Skin Sensitization Adverse Outcome Pathway (AOP)
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Caption: A simplified diagram of the Adverse Outcome Pathway for skin sensitization.

Aquatic Toxicity
Standardized methods for assessing the acute toxicity of chemicals to aquatic organisms are

provided by agencies like the U.S. Environmental Protection Agency (EPA).[11][12] A typical

protocol for determining the LC50 in fish would be as follows:

Test Organism: A standard freshwater species like the fathead minnow (Pimephales

promelas) or a saltwater species.

Test Conditions:

A range of concentrations of 1,5-Naphthalenediamine are prepared in dilution water.

Test organisms are exposed to these concentrations in replicate test chambers.

A control group is maintained in dilution water without the test substance.

The test is typically conducted for 96 hours under controlled temperature and lighting

conditions.

Endpoint: Mortality is recorded at regular intervals, and the LC50 (the concentration lethal to

50% of the test organisms) is calculated at the end of the exposure period.

Toxicological Pathways
While a specific metabolic pathway for 1,5-Naphthalenediamine has not been fully elucidated,

as an aromatic amine, its toxicity is likely mediated through metabolic activation, a common
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mechanism for this class of compounds.[13]

The primary step in the metabolic activation of aromatic amines is N-oxidation, catalyzed by

cytochrome P450 enzymes, to form N-hydroxylamines.[13] These intermediates can undergo

further enzymatic reactions, such as esterification by sulfotransferases or acetyltransferases, to

form highly reactive electrophilic species.[13] These reactive metabolites can then form

covalent adducts with cellular macromolecules like DNA and proteins, leading to mutations,

cellular damage, and potentially cancer.[13]
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Generalized Metabolic Activation of Aromatic Amines
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Caption: A generalized metabolic pathway for the activation of aromatic amines leading to

toxicity.
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Safe Handling and First Aid
Due to the hazardous nature of 1,5-Naphthalenediamine, strict hygiene and appropriate

personal protective equipment (PPE) are essential.

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection: Wear protective gloves and a lab coat.[5]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.[14]

First Aid Measures:

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[5]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical attention if irritation develops.[5]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[5]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[5]

Conclusion
1,5-Naphthalenediamine is a chemical with significant health and safety concerns, including

acute oral toxicity, potential carcinogenicity, and skin sensitization. While some quantitative

toxicological data is available, further research is needed to fully characterize its toxicological

profile, including a detailed elucidation of its metabolic pathways. Researchers, scientists, and

drug development professionals must handle this compound with caution, adhering to strict
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safety protocols and utilizing appropriate personal protective equipment to minimize exposure

and mitigate risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b122787#health-and-safety-data-for-1-5-
naphthalenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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